Cas no 221050-88-0 (Tert-butyl 4-(2-chloropyrimidin-4-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-chloropyrimidin-4-yl)piperazine-1-carboxylate
• CAS No: 221050-88-0
• MF: C₁₃H₁₉ClN₄O₂
• MW: 298.768561601639
• MDL: MFCD03407443
• CID: 244123
• PubChem ID: 11197306
• Update Time: 2025-04-19

Tert-butyl 4-(2-chloropyrimidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-(2-Chloropyrimidin-4-yl)piperazine
• 1-Piperazinecarboxylicacid, 4-(2-chloro-4-pyrimidinyl)-, 1,1-dimethylethyl ester
• tert-Butyl 4-(2-chloropyrimidin-4-yl)piperazine-1-carboxylate
• 2-Chloro-4-[1-(4-tert-butoxycarbonyl)piperazinyl]pyrimidine
• 4-(2-Chloropyrimidin-4-yl)piperazine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-(2-Chloro-4-pyrimidinyl)-1-piperazinecarboxylate
• 2-Chloro-4-(4-Boc-1-piperazinyl)pyrimidine
• tert-Butyl4-(2-chloropyrimidin-4-yl)piperazine-1-carboxylate
• 4-(2-CHLORO-4-PYRIMIDINYL)-1-PIPERAZINECARBOXYLICACID 1,1-DIMETHYLETHYL ESTER
• GZYDEJABHMSOIM-UHFFFAOYSA-N
• 4-(2-Chloro-pyrimidin-4-yl)-
• STL197588
• BBL019069
• Q
• BS-11066
• SY017231
• CS-W003039
• EN300-2949540
• 4-(2-Chloro-pyrimidin-4-yl)-piperazine-1-carboxylic Acid Tert-Butyl Ester
• AKOS015837020
• SR-00000002404
• FT-0707716
• t-butyl 4-(2-chloropyrimidin-4-yl)piperazine-1-carboxylate
• MFCD03407443
• A878723
• AMY5152
• tert-butyl 4-(2-chloro-pyrimidin-4-yl)-piperazine-1-carboxylate
• tert-Butyl 4-(2-chloropyrimidin-4-yl)piperazine-1-carboxylate, AldrichCPR
• 221050-88-0
• SCHEMBL1320120
• DTXSID60458482
• SR-00000002404-1
• ALBB-016764
• 1-piperazinecarboxylic acid, 4-(2-chloro-4-pyrimidinyl)-, 1,1-dimethylethyl ester
• Tert-butyl 4-(2-chloropyrimidin-4-yl)piperazine-1-carboxylate

• MDL： MFCD03407443
• Inchi： 1S/C13H19ClN4O2/c1-13(2,3)20-12(19)18-8-6-17(7-9-18)10-4-5-15-11(14)16-10/h4-5H,6-9H2,1-3H3
• InChI Key： GZYDEJABHMSOIM-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 298.12000
• Monoisotopic Mass: 298.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.253±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: 227℃
• Refractive Index: 1.549
• Solubility: Slightly soluble (6.6 g/l) (25 º C),
• PSA: 58.56000
• LogP: 2.19000
• Vapor Pressure: No data available

Tert-butyl 4-(2-chloropyrimidin-4-yl)piperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines